Fulminate
起爆药
极限起爆药量
叠氮化铅
Mercury fulminate (Hg(CNO)₂) exhibits uniquely low impact sensitivity (50% explosion momentum: 2.6×10⁴ c.g.s. units vs. 4.6×10⁴ for lead azide), enabling critical research in antique arms replication, needle detonators, and non‑electric initiation systems. Its classic dead‑pressing phenomenon (sensitivity loss >50 MPa) provides an irreplaceable teaching and comparative model for safety engineering, contrasting sharply with lead azide’s behavior. The orthorhombic crystal structure (O‑N≡C‑Hg‑C≡N‑O) serves as a benchmark for ab initio/DFT energetic material modeling. Supplied wetted (≥20% water/alcohol) for safer handling. Ideal for forensic and historical ammunition analysis.
Molecular Formula
CNO-
Molecular Weight
42.017 g/mol
⚠ Attention: For research use only. Not for human or veterinary use.